Cas no 156274-31-6 (Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate)

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate is a brominated thiophene derivative with a carboxylate ester and an amino functional group, making it a versatile intermediate in organic synthesis. Its structure combines electron-rich (amino) and electron-deficient (bromophenyl) moieties, enabling applications in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent offers a reactive site for further cross-coupling reactions, such as Suzuki or Heck couplings, while the ester group allows for hydrolysis or transesterification. The compound’s well-defined reactivity and stability under standard conditions make it suitable for use in heterocyclic and medicinal chemistry research. Its purity and consistent performance are critical for reproducible synthetic outcomes.
Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate structure
156274-31-6 structure
Product Name:Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate
CAS No:156274-31-6
MF:C12H10BrNO2S
MW:312.182301044464
MDL:MFCD03407984
CID:1069561
PubChem ID:2759743
Update Time:2025-06-09

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate
    • METHYL 3-AMINO-4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
    • BUTTPARK 46\15-18
    • 3-Amino-4-(4-bromo-phenyl)-thiophene-2-carboxylic acid methyl ester
    • CS-0320878
    • 156274-31-6
    • MFCD03407984
    • SCHEMBL14975744
    • BS-5641
    • STL131898
    • AKOS005740282
    • METHYL3-AMINO-4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
    • MDL: MFCD03407984
    • Inchi: 1S/C12H10BrNO2S/c1-16-12(15)11-10(14)9(6-17-11)7-2-4-8(13)5-3-7/h2-6H,14H2,1H3
    • InChI Key: VRCWDZZOUSAXIH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CSC(C(=O)OC)=C1N

Computed Properties

  • Exact Mass: 310.96156g/mol
  • Monoisotopic Mass: 310.96156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 120-121°C

Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Pricemore >>

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